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CAS No.: 133249-26-0

Cat. No.: B1179487

Get Quote

Introduction

Size Exclusion Chromatography (SEC) is a powerful and widely used technique for the

separation of biomolecules based on their hydrodynamic radius. The SUPERDEX 75 column,

packed with a composite matrix of cross-linked agarose and dextran, is specifically designed

for high-resolution separation of proteins, peptides, and other biomolecules within a molecular

weight range of 3,000 to 70,000 Daltons (Da) for globular proteins.[1][2][3][4][5] This application

note provides a detailed protocol for determining the molecular weight of a protein sample

using a SUPERDEX 75 column.

The principle of SEC relies on the differential partitioning of molecules between the mobile

phase and the pores of the stationary phase. Larger molecules, which are excluded from the

pores, travel a shorter path and elute first. Smaller molecules can penetrate the pores to

varying extents, resulting in a longer retention time. By calibrating the column with a set of

standard proteins of known molecular weights, a relationship between elution volume and

molecular weight can be established, allowing for the determination of the molecular weight of

an unknown protein.[6][7]
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Key Features of the SUPERDEX 75 Column

The SUPERDEX 75 column offers several advantages for molecular weight determination:

High Resolution: The small, uniform bead size of the matrix allows for excellent separation of

molecules within its effective fractionation range.[4][5]

Chemical Stability: The column is stable in a wide range of aqueous buffers, including those

containing high concentrations of salt, urea, or guanidine hydrochloride, providing flexibility in

experimental design.[1][8]

Reproducibility: The robust nature of the column ensures high lot-to-lot consistency and

reliable performance over multiple runs.[1]

Experimental Protocol
This protocol outlines the necessary steps for determining the molecular weight of a protein

sample using a SUPERDEX 75 10/300 GL column.

1. Materials and Equipment

SUPERDEX 75 10/300 GL column

Chromatography system (e.g., ÄKTA™ protein purification system)

UV detector

Gel Filtration Standards (see Table 1 for examples)

Mobile phase (e.g., Phosphate Buffered Saline (PBS): 50 mM sodium phosphate, 0.15 M

NaCl, pH 7.2)

Sample of unknown protein

0.22 µm syringe filters

2. System and Column Preparation
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Degas the Mobile Phase: Thoroughly degas the mobile phase to prevent bubble formation in

the system, which can interfere with the separation.

System Wash: Wash the chromatography system thoroughly with the mobile phase to

remove any contaminants.

Column Equilibration: Equilibrate the SUPERDEX 75 column with at least two column

volumes of the mobile phase at the desired flow rate (e.g., 0.5 mL/min) until a stable

baseline is achieved.[3][9]

3. Calibration Curve Generation

Prepare Protein Standards: Prepare individual solutions of at least 3-5 protein standards of

known molecular weights in the mobile phase. The concentration of each standard should be

sufficient to give a distinct peak (e.g., 1-5 mg/mL). A mixture of standards can also be used if

they are well-resolved.

Filter Standards: Filter each protein standard solution through a 0.22 µm syringe filter to

remove any particulate matter.[3]

Inject Standards: Sequentially inject a defined volume (e.g., 100 µL) of each filtered protein

standard onto the equilibrated column.[3]

Record Elution Volumes: Monitor the elution profile using the UV detector (typically at 280

nm for proteins) and record the elution volume (Ve) corresponding to the peak maximum for

each standard.

Determine Void Volume (Vo): The void volume is the elution volume of a molecule that is

completely excluded from the pores of the column matrix. This can be determined by

injecting a high molecular weight molecule such as Blue Dextran 2000.[10]

Calculate Kav: For each standard, calculate the distribution coefficient (Kav) using the

following equation: Kav = (Ve - Vo) / (Vc - Vo) Where:

Ve = Elution volume of the protein standard

Vo = Void volume of the column
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Vc = Geometric column volume (for a 10/300 column, Vc is approximately 24 mL)[3]

Plot Calibration Curve: Plot a graph of the logarithm of the molecular weight (log MW) of the

protein standards on the y-axis against their corresponding Kav values on the x-axis. This

should yield a linear relationship within the fractionation range of the column.[6][11]

4. Analysis of Unknown Sample

Prepare Unknown Sample: Prepare a solution of the unknown protein in the mobile phase at

a concentration that will give a detectable peak.

Filter Sample: Filter the unknown sample through a 0.22 µm syringe filter.[3]

Inject Sample: Inject the same volume of the filtered unknown sample as used for the

standards onto the equilibrated column.

Determine Elution Volume: Record the elution volume (Ve) of the unknown protein peak.

Calculate Kav: Calculate the Kav for the unknown protein using the same formula as for the

standards.

Determine Molecular Weight: Using the equation of the line from the calibration curve,

determine the log MW of the unknown protein from its Kav value. The molecular weight is

then calculated by taking the antilog of this value.

Data Presentation
Table 1: Typical Protein Standards for SUPERDEX 75 Calibration
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Protein Standard Molecular Weight (Da)

Aprotinin 6,500

Ribonuclease A 13,700

Carbonic Anhydrase 29,000

Ovalbumin 43,000

Conalbumin 75,000

Aldolase 158,000

Note: The selection of standards should bracket the expected molecular weight of the unknown

sample.[12]

Table 2: SUPERDEX 75 10/300 GL Column Specifications

Parameter Value

Matrix Composite of cross-linked agarose and dextran

Particle Size (average) 13 µm

Molecular Weight Range (globular proteins) 3,000 - 70,000 Da

Bed Dimensions 10 x 300 mm

Bed Volume ~24 mL

Recommended Flow Rate 0.25 - 0.75 mL/min

Maximum Pressure 1.8 MPa (261 psi)

[1][3]
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Caption: Workflow for molecular weight determination.
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Troubleshooting

Broad Peaks: This may be due to sample aggregation, interactions with the column matrix,

or too high a sample concentration. Consider optimizing the buffer composition (e.g.,

increasing ionic strength) or reducing the sample load.

Asymmetric Peaks: Tailing peaks can indicate interactions with the column. Fronting peaks

might suggest sample overload.

Inconsistent Elution Times: This could be caused by fluctuations in flow rate, temperature, or

improper column packing. Ensure the system is functioning correctly and the column is well-

equilibrated.

Poor Resolution: Ensure the chosen standards and the unknown sample fall within the

optimal separation range of the SUPERDEX 75 column. For very similar-sized molecules, a

longer column or a shallower gradient (if applicable in other chromatography forms) might be

needed.

By following this detailed protocol and considering the provided information, researchers can

accurately and reliably determine the molecular weight of their protein samples using a

SUPERDEX 75 column.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.youtube.com/watch?v=oRciOImoOqE
https://bitesizebio.com/28296/size-exclusion-chromatography/
https://cdn.cytivalifesciences.com/api/public/content/digi-12647-pdf
http://pro.unibz.it/staff2/sbenini/documents/laboratory_and_safety/information_and_protocols_b2cl/instruzioni%20colonne%20cromatografia%20tricorn%20S75%20S200.pdf
https://cdn.cytivalifesciences.com/api/public/content/digi-14748-pdf
https://chem.libretexts.org/Bookshelves/Analytical_Chemistry/Instrumental_Analysis_(LibreTexts)/28%3A_High-Performance_Liquid_Chromatography/28.07%3A_Size-Exclusion_Chromatography
https://gels.yilimart.com/Assets/Images/doc/file/28403842_INSTRUCTION_01.PDF
https://www.benchchem.com/product/b1179487/docs#application-note-determination-of-molecular-weight-using-a-superdex-75-column
https://www.benchchem.com/product/b1179487/docs#application-note-determination-of-molecular-weight-using-a-superdex-75-column
https://www.benchchem.com/product/b1179487/docs#application-note-determination-of-molecular-weight-using-a-superdex-75-column
https://www.benchchem.com/product/b1179487/docs#application-note-determination-of-molecular-weight-using-a-superdex-75-column
https://www.benchchem.com/product/b1179487?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1179487?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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